molecular formula C14H12Cl2Z B1604330 Zirconium(4+) chloride cyclopenta-1,3-dien-1-ide 1H-inden-1-ide (1/2/1/1) CAS No. 80155-52-8

Zirconium(4+) chloride cyclopenta-1,3-dien-1-ide 1H-inden-1-ide (1/2/1/1)

Cat. No. B1604330
CAS RN: 80155-52-8
M. Wt: 342.4 g/mol
InChI Key: JSOQLNRNQGZSSV-UHFFFAOYSA-L
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Description

Zirconium(4+) chloride cyclopenta-1,3-dien-1-ide 1H-inden-1-ide (1/2/1/1) is a useful research compound. Its molecular formula is C14H12Cl2Zr and its molecular weight is 342.4 g/mol. The purity is usually 95%.
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properties

CAS RN

80155-52-8

Product Name

Zirconium(4+) chloride cyclopenta-1,3-dien-1-ide 1H-inden-1-ide (1/2/1/1)

Molecular Formula

C14H12Cl2Z

Molecular Weight

342.4 g/mol

IUPAC Name

cyclopenta-1,3-diene;5H-inden-5-ide;zirconium(4+);dichloride

InChI

InChI=1S/C9H7.C5H5.2ClH.Zr/c1-2-5-9-7-3-6-8(9)4-1;1-2-4-5-3-1;;;/h1-7H;1-3H,4H2;2*1H;/q2*-1;;;+4/p-2

InChI Key

JSOQLNRNQGZSSV-UHFFFAOYSA-L

SMILES

C1C=CC=[C-]1.[CH-]1C=CC2=CC=CC2=C1.[Cl-].[Cl-].[Zr+4]

Canonical SMILES

C1C=CC=[C-]1.[CH-]1C=CC2=CC=CC2=C1.[Cl-].[Cl-].[Zr+4]

Origin of Product

United States

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